Cas no 2034345-95-2 (N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 2034345-95-2
• MF: C₁₆H₁₂N₄O₂S₃
• MW: 388.4871
• CID: 5350065
• Update Time: 2025-06-08

N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-thiophen-3-ylpyridin-3-yl)methyl]-2,1,3-benzothiadiazole-4-sulfonamide
• N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide
• N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide

• Inchi： 1S/C16H12N4O2S3/c21-25(22,14-5-1-4-13-16(14)20-24-19-13)18-9-11-3-2-7-17-15(11)12-6-8-23-10-12/h1-8,10,18H,9H2
• InChI Key： ZRXYQKQMKNNAPS-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C2C1=NSN=2)(N([H])C([H])([H])C1C([H])=C([H])C([H])=NC=1C1=C([H])SC([H])=C1[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 556
• XLogP3: 2.5
• Topological Polar Surface Area: 150

Additional information on N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide

Comprehensive Overview of N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide (CAS No. 2034345-95-2)

N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide (CAS No. 2034345-95-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a unique molecular structure combining a thiophene ring, a pyridine moiety, and a benzothiadiazole core, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe, pharmaceutical intermediate, or organic semiconductor due to its electron-rich and conjugated system.

The structural complexity of N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide allows it to interact with biological targets, such as enzymes or receptors, which is why it is often explored in drug discovery projects. Its sulfonamide group is a common pharmacophore found in many FDA-approved drugs, enhancing its relevance in medicinal chemistry. Recent studies have also highlighted its potential in photodynamic therapy (PDT) due to its ability to absorb and emit light in the visible spectrum, a property highly sought after in cancer research.

In the realm of materials science, this compound's benzothiadiazole unit is known for its electron-accepting capabilities, making it a promising component in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The integration of a thiophene ring further enhances its charge transport properties, which is critical for developing next-generation flexible electronics. With the growing demand for sustainable energy solutions, researchers are actively investigating its role in improving the efficiency of solar cells.

The synthesis of N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide involves multi-step organic reactions, including Suzuki coupling, sulfonylation, and reductive amination. These methods are well-documented in peer-reviewed journals, ensuring reproducibility for industrial and academic labs. Its CAS No. 2034345-95-2 serves as a unique identifier, facilitating accurate referencing in patents and scientific literature.

Given the rising interest in AI-driven drug design and computational chemistry, this compound has also been the subject of molecular docking studies. Researchers leverage machine learning algorithms to predict its binding affinity with proteins, accelerating the drug development pipeline. Additionally, its fluorescence properties make it a valuable tool for bioimaging, aligning with the increasing demand for non-invasive diagnostic techniques.

From an industrial perspective, N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-2,1,3-benzothiadiazole-4-sulfonamide is available through specialized chemical suppliers, often with >95% purity. Its stability under ambient conditions ensures ease of handling and storage, though standard precautions for organic compounds should always be followed. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing both healthcare and green technology.